Ethyl(triphenyl)phosphonium chloride
Cat. No. B1333397
CAS RN:
896-33-3
M. Wt: 326.8 g/mol
InChI Key: NJXBVBPTDHBAID-UHFFFAOYSA-M
Attention: For research use only. Not for human or veterinary use.
Overview
Description
Ethyl(triphenyl)phosphonium chloride is a type of surfactant and a powdery solid . It belongs to a class of quaternary salts . The hydrogen on the ethyl group can be removed in an alkaline medium, forming a phosphorus ylide . This ylide, due to the coexistence of opposite charges within the covalent bond, exhibits some unique properties . The carbanion part of the ylide forms a feedback bond with the 3d unoccupied orbital of the phosphorus atom, making the ylide quite stable . This carbanion can easily undergo a series of nucleophilic reactions, making it an important method for preparing alkenes .
Synthesis Analysis
The synthesis of Ethyl(triphenyl)phosphonium chloride involves adding triphenyl phosphine to an organic solvent, then adding ethyl chloride in a dropwise manner . The mixture is heated to a temperature of 120-160°C, and the reaction pressure is adjusted to 8-12 kg/cm² . The reaction is then thermally insulated for 30-40 hours . After the reaction, the mixture is cooled to room temperature, the pressure is reduced to normal, and the reaction product is centrifuged . The centrifugal precipitate is then dried to obtain Ethyl(triphenyl)phosphonium chloride .Molecular Structure Analysis
The molecular formula of Ethyl(triphenyl)phosphonium chloride is C20H20ClP . It contains a positively charged phosphorus atom bonded to three phenyl groups and an ethyl group .Chemical Reactions Analysis
Ethyl(triphenyl)phosphonium chloride can undergo a series of nucleophilic reactions . It is an important method for preparing alkenes . It can also be used in the Wittig reaction to form alkenes .Physical And Chemical Properties Analysis
Ethyl(triphenyl)phosphonium chloride is a white, powdery solid . It has a melting point of 240-244°C . It is stable under normal temperatures and pressures .Scientific Research Applications
1. Wittig Reaction in Organic Chemistry
- Application Summary: Ethyl(triphenyl)phosphonium chloride is used in the Wittig reaction, a method for the synthesis of alkenes from aldehydes or ketones. This reaction is particularly useful in the total synthesis of natural products .
- Methods of Application: The Wittig reaction involves the reaction of an aldehyde or ketone with the ylide generated from a phosphonium salt .
- Results or Outcomes: The Wittig reaction enables the synthesis of alkenes in an anticipated manner, which has resulted in the introduction of an attractive principle in synthetic organic chemistry, particularly in the total synthesis of natural products .
2. Synthesis of D-Amino Acids
- Application Summary: Ethyl(triphenyl)phosphonium bromide, a similar compound to Ethyl(triphenyl)phosphonium chloride, is used in the synthesis of D-amino acids from L-cysteine-derived thiazolidines .
- Methods of Application: The specific methods of application or experimental procedures are not detailed in the source .
- Results or Outcomes: The outcomes of this application are not provided in the source .
3. Polymer-Supported Triphenylphosphine
- Application Summary: Polymer-supported triphenylphosphine (PS-TPP) has diverse applications in organic synthesis .
- Methods of Application: The specific methods of application or experimental procedures are not detailed in the source .
- Results or Outcomes: The outcomes of this application are not provided in the source .
4. Ionic Liquids in Chemical Processes
- Application Summary: Phosphonium-based ionic liquids, which include Ethyl(triphenyl)phosphonium chloride, have numerous applications in chemical processes. They are known for their thermal and chemical stability, making them suitable for high-temperature operations .
- Methods of Application: These ionic liquids are used as electrolysis solutions due to their wide electrochemical window .
- Results or Outcomes: They have been developed as new electrolytic mediators for various electrochemical devices such as supercapacitors and lithium-ion batteries .
5. Heck Cross-Coupling Reaction
- Application Summary: Trihexyl(tetradecyl)phosphonium chloride, a phosphonium-based ionic liquid similar to Ethyl(triphenyl)phosphonium chloride, has been reported for use in the Heck cross-coupling reaction of aryl iodides and bromides with olefins .
- Methods of Application: The specific methods of application or experimental procedures are not detailed in the source .
- Results or Outcomes: The outcomes of this application are not provided in the source .
6. Synthesis of Leiodolide A
- Application Summary: Ethyl(triphenyl)phosphonium chloride is used in the synthesis of Leiodolide A via aldol reactions and Horner-Wadsworth-Emmons olefination .
- Methods of Application: The specific methods of application or experimental procedures are not detailed in the source .
- Results or Outcomes: The outcomes of this application are not provided in the source .
7. Electrochemical Systems
- Application Summary: Phosphonium-based ionic liquids, including Ethyl(triphenyl)phosphonium chloride, have unique applications in electrochemical systems . They are used as electrolysis solutions due to their wide electrochemical window .
- Methods of Application: Various voltammetric techniques such as cyclic voltammetry, linear sweep voltammetry, and square wave voltammetry have been used to evaluate the electrochemical stability of these ionic salts .
- Results or Outcomes: Phosphonium-based ionic liquids have been developed as new electrolytic mediators for various electrochemical devices such as supercapacitors and lithium-ion batteries .
8. Metal Ions Extraction
- Application Summary: Phosphonium-based ionic liquids, including Ethyl(triphenyl)phosphonium chloride, are used in separation processes including metal ions extraction .
- Methods of Application: The specific methods of application or experimental procedures are not detailed in the source .
- Results or Outcomes: The outcomes of this application are not provided in the source .
9. Synthesis of Cycloalkanoindolines
- Application Summary: Ethyl(triphenyl)phosphonium chloride is used in the synthesis of cycloalkanoindolines via diastereoselective intramolecular imino-ene reactions .
- Methods of Application: The specific methods of application or experimental procedures are not detailed in the source .
- Results or Outcomes: The outcomes of this application are not provided in the source .
Safety And Hazards
Future Directions
Ethyl(triphenyl)phosphonium chloride is an important reagent in organic synthesis . It has potential applications in the synthesis of various organic compounds, including alkenes, insect pheromones, vitamins, and phytochromes . Its unique properties make it a promising candidate for future research and development in the field of organic chemistry .
properties
IUPAC Name |
ethyl(triphenyl)phosphanium;chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20P.ClH/c1-2-21(18-12-6-3-7-13-18,19-14-8-4-9-15-19)20-16-10-5-11-17-20;/h3-17H,2H2,1H3;1H/q+1;/p-1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NJXBVBPTDHBAID-UHFFFAOYSA-M |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC[P+](C1=CC=CC=C1)(C2=CC=CC=C2)C3=CC=CC=C3.[Cl-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20ClP |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID3044467 |
Source
|
| Record name | Ethyl(triphenyl)phosphonium chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID3044467 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
326.8 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl(triphenyl)phosphonium chloride | |
CAS RN |
896-33-3 |
Source
|
| Record name | Ethyltriphenylphosphonium chloride | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=896-33-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Ethyl(triphenyl)phosphonium chloride | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000896333 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Phosphonium, ethyltriphenyl-, chloride (1:1) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Ethyl(triphenyl)phosphonium chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID3044467 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Phosphonium, ethyltriphenyl-, chloride (1:1) | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.107.952 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | ETHYL(TRIPHENYL)PHOSPHONIUM CHLORIDE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/9Q6R98590R | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Citations
For This Compound
4
Citations
… We report that 2-[[2-[4-(3-oxo-1,2-benzoselenazol-2-yl)phenyl]acetyl]amino]ethyl-triphenyl-phosphonium chloride (MitoPeroxidase 2) was effective in reducing lipid hydroperoxides, …
Number of citations: 45
pubs.acs.org
In mitochondrial apoptosis, the formation of cytochrome c–cardiolipin complex ([CL-cyt c]) with peroxidase properties is an early event in the cascade of reactions that leads to cell death. …
Number of citations: 24
www.sciencedirect.com
I. 1-(6a-Isopropyl-1, 1a, 6, 6a, tetrahydro-cycloprop [a] inden-6-yl)-ethanone (17a) was photolyzed to examine its reactivity for the presence of dynamically controlled reaction pathways. …
Number of citations: 2
search.proquest.com
The results of research directed towards the total synthesis of Cytochalasin C, a member of a group of fungal metabolites processing a high level of biological activity, are detailed. …
Number of citations: 4
search.proquest.com
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